4-Fluorophenylacetonitrile

• IUPAC Name: 2-(4-fluorophenyl)acetonitrile
• InChI: InChI=1S/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2
• InChI Key: JHQBLYITVCBGTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC#N)F
• Molecular Formula: C8H6FN
• DSSTOX Substance ID: DTXSID8060030
• Molecular Weight: 135.14 g/mol
• CAS RN: 459-22-3

Description

4-Fluorophenylacetonitrile is a starting reagent in the synthesis of 1-Alkyl-N-[2-ethyl-2-(4-fluorophenyl)butyl]piperidine-4-carboxamide derivatives. It undergoes biotransformation to 4-Fluorophenylacetic acid by marine fungi, Aspergillus sydowii Ce19.

Molecular Structure Analysis

The molecular formula of this compound is C8H6FN. The InChI representation is InChI=1S/C8H6FN/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5H2. The Canonical SMILES representation is C1=CC(=CC=C1CC#N)F.

Physical And Chemical Properties Analysis

This compound is a clear light yellow liquid. Its molecular weight is 135.14 g/mol. The refractive index is 1.5002. It is stable under normal conditions.

Scientific Research Applications

• Synthesis Methods :

  • A novel method for preparing α-fluorophenylacetonitriles involves treating benzaldehyde cyanohydrin trimethylsilylethers with diethylaminosulfur trifluoride. This method is applicable to aromatic ketones, and the resulting α-fluorophenylacetonitriles can be reduced to produce 2-fluoro-2-phenethylamines (Letourneau & Mccarthy, 1985).
  • Photoheterolysis of haloanilines in the presence of aromatics and alkenes, including 4-fluoroaniline, leads to heterolytic dehalogenation and trapping of the cation (Fagnoni, Mella, & Albini, 1999).

• Biomedical Applications :

  • A study on marine fungi showed biotransformation of 4-fluorophenylacetonitrile to 4-fluorophenylacetic acid, demonstrating an efficient method for producing phenylacetic acids under mild conditions (Oliveira et al., 2013).
  • A new biologically active molecule, methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate, showed nanomolar inhibitory activity against hepatitis B in vitro (Ivachtchenko et al., 2019).

• Chemical Applications :

  • The charge transport properties of naphthalene diimide derivatives can be tuned by varying the substituted positions of fluorine atoms on the molecular backbone, as shown in a study involving 2-(1,3-dithiol-2-ylidene)-2-fluorophenylacetonitrile moieties (Zhang et al., 2014).
  • Catalyst-free synthesis of novel tetrahydroquinolin-5(1H)-ones demonstrated the effectiveness of this compound in a one-pot four-component reaction under ultrasonic conditions (Govindaraju et al., 2016).

• Pharmaceutical Research :

  • Benzochromene derivatives synthesized using 3-amino-1-(4-fluorophenyl)-1H-benzo[f]chromene-2-carbonitrile showed potential as chemotherapeutics in colon cancer treatment, exhibiting potent cytotoxic activity and inducing apoptosis in colorectal cancer cells (Ahagh et al., 2019).

Safety and Hazards

4-Fluorophenylacetonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

4-Fluorophenylacetonitrile is a chemical compound used as a starting reagent in the synthesis of 1-Alkyl-N-[2-ethyl-2-(4-fluorophenyl)butyl]piperidine-4-carboxamide derivatives . .

Mode of Action

It is known to undergo biotransformation to 4-fluorophenylacetic acid by marine fungi, aspergillus sydowii ce19 . This suggests that it may interact with certain enzymes or proteins in these organisms to facilitate this transformation.

Biochemical Pathways

Its biotransformation to 4-fluorophenylacetic acid suggests that it may be involved in metabolic pathways related to the breakdown and utilization of nitrile compounds .

Pharmacokinetics

Its solubility in toluene and dichloromethane suggests that it may be lipophilic, which could influence its absorption and distribution in biological systems.

Result of Action

Its transformation into 4-fluorophenylacetic acid suggests that it may have some influence on cellular metabolism in organisms capable of this biotransformation .

Action Environment

Its biotransformation by marine fungi suggests that it may be more active or stable in marine environments .

Biochemical Analysis

Biochemical Properties

4-Fluorophenylacetonitrile plays a significant role in biochemical reactions. It undergoes biotransformation to 4-Fluorophenylacetic acid by marine fungi, Aspergillus sydowii Ce19 .

Molecular Mechanism

The molecular mechanism of action of this compound involves its biotransformation to 4-Fluorophenylacetic acid . This process may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

This compound is involved in metabolic pathways through its biotransformation to 4-Fluorophenylacetic acid . This process may involve interactions with various enzymes or cofactors

Synthesis routes and methods

Procedure details

Twenty-five g of 4-fluorobenzylcyanide is mixed with approximately 3.5 ml of freshly distilled acrylonitrile in a suitable reaction vessel. To this stirred mixture is added dropwise a solution of 80 mg of sodium methoxide in 1 ml of methanol. When about half of the sodium methoxide is added, there is an exothermic reaction. After all the sodium methoxide is added, the mixture is kept on a steam-bath for 2 hours and is then dissolved in toluene and washed with water. The toluene is removed by evaporation and the residue is separated into its components by fractional distillation to give 18 g of 4-fluorobenzylcyanide, and 2 g of 2-(4-fluorophenyl)glutaronitrile, bp 118°-122° C. at 0.03 mm.

Q & A

Q1: What is known about the biotransformation of 4-Fluorophenylacetonitrile?

A1: While specific research on the biotransformation of this compound is limited within the provided papers, studies have explored the biotransformation of its parent compound, Phenylacetonitrile. Research indicates that marine fungi can biotransform Phenylacetonitrile to 2-Hydroxyphenylacetic acid. [, , ] This suggests that similar biotransformation pathways might exist for this compound, but further research is needed to confirm this.

Q2: Are there any reported applications of this compound in chemical synthesis?

A2: Yes, this compound serves as a building block in organic synthesis. For instance, it acts as a reagent in the catalyst-free green synthesis of novel 2-amino-4-aryl-3-(4-fluorophenyl)-4,6,7,8-tetrahydroquinolin-5(1H)-ones under ultrasonic conditions. [] This highlights its utility in developing new heterocyclic compounds with potential biological activities.

Q3: What physical properties of this compound have been investigated?

A3: Studies have explored the dielectric constant of this compound, a property reflecting its ability to store electrical energy in an electric field. [] Furthermore, research has investigated the dielectric constant of mixtures containing this compound and methanol, providing insights into its behavior in solution. [] These findings contribute to understanding the compound's interactions with other molecules.